Cas no 89133-40-4 (Benzenamine, N-methyl-4-[(4-nitrophenyl)azo]-N-octyl-)

• Product Name: Benzenamine, N-methyl-4-[(4-nitrophenyl)azo]-N-octyl-
• CAS No: 89133-40-4
• MF: C₂₁H₂₈N₄O₂
• MW: 368.472624778748
• CID: 611169
• PubChem ID: 71322303
• Update Time: 2025-04-19

Benzenamine, N-methyl-4-[(4-nitrophenyl)azo]-N-octyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-methyl-4-[(4-nitrophenyl)azo]-N-octyl-
• N-methyl-4-[(4-nitrophenyl)diazenyl]-N-octylaniline
• DTXSID90752001
• 89133-40-4
• N-Methyl-4-[(E)-(4-nitrophenyl)diazenyl]-N-octylaniline

• Inchi： 1S/C21H28N4O2/c1-3-4-5-6-7-8-17-24(2)20-13-9-18(10-14-20)22-23-19-11-15-21(16-12-19)25(26)27/h9-16H,3-8,17H2,1-2H3/b23-22+
• InChI Key： QLGHCBYQPIBLHT-GHVJWSGMSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)/N=N/C1C=CC(=CC=1)N(C)CCCCCCCC)=O

Computed Properties

• Exact Mass: 368.22122615g/mol
• Monoisotopic Mass: 368.22122615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 10
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 73.8Ų